Cas no 1286274-15-4 ([1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride)

• Product Name: [1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride
• CAS No: 1286274-15-4
• MF: C₁₃H₂₁BrCl₂N₂
• MW: 356.129240751266
• CID: 4788072
• Update Time: 2025-05-21

[1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride
• (1-(4-Bromobenzyl)piperidin-4-yl)methanamine dihydrochloride

• Inchi： 1S/C13H19BrN2.2ClH/c14-13-3-1-12(2-4-13)10-16-7-5-11(9-15)6-8-16;;/h1-4,11H,5-10,15H2;2*1H
• InChI Key： RAKUQIBSVSIEPH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1CCC(CN)CC1.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 194
• Topological Polar Surface Area: 29.3

[1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride

Research Briefing on [1-(4-Bromobenzyl)piperidin-4-yl]methanamine Dihydrochloride (CAS: 1286274-15-4)

The compound [1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride (CAS: 1286274-15-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of [1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the piperidine ring and bromobenzyl moiety, make it a versatile scaffold for designing compounds targeting central nervous system (CNS) disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of sigma-1 receptor ligands, which show promise in treating neuropathic pain and neurodegenerative diseases.

In terms of pharmacological activity, preliminary in vitro assays have revealed that derivatives of [1-(4-Bromobenzyl)piperidin-4-yl]methanamine exhibit moderate affinity for various neurotransmitter receptors, including dopamine and serotonin receptors. This multi-target profile suggests potential applications in psychiatric disorders, although further optimization is required to improve selectivity and reduce off-target effects. Notably, the dihydrochloride salt form (CAS: 1286274-15-4) has shown improved solubility and stability compared to the free base, making it more suitable for pharmaceutical formulations.

The synthetic routes to [1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride have been refined in recent years, with a 2022 patent application disclosing a high-yield, scalable process that minimizes hazardous byproducts. This advancement addresses previous challenges in large-scale production and could facilitate further preclinical studies. Analytical characterization by NMR and mass spectrometry has confirmed the high purity (>98%) of the compound when prepared using this optimized method.

Looking ahead, researchers are exploring the incorporation of this scaffold into more complex molecular architectures. A 2023 research team reported promising results from hybrid molecules combining the [1-(4-Bromobenzyl)piperidin-4-yl]methanamine core with known pharmacophores for Alzheimer's disease treatment. These hybrids demonstrated enhanced blood-brain barrier penetration in animal models while maintaining low cytotoxicity, suggesting a viable path for CNS drug development.

In conclusion, [1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride (CAS: 1286274-15-4) represents a valuable chemical entity with diverse medicinal chemistry applications. Ongoing research is expected to further elucidate its full therapeutic potential and optimize its properties for clinical translation. The compound's unique structural features and demonstrated biological activities position it as an important tool for future drug discovery efforts in neurological and psychiatric disorders.